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Compound of Interest

Compound Name: YM158 free base

Cat. No.: B8761486

An In-depth Technical Guide to YM158 Free Base

This guide provides a comprehensive overview of the chemical structure, properties, and
pharmacological profile of YM158 free base, a potent dual antagonist of the leukotriene D4
(LTD4) and thromboxane A2 (TXA2) receptors. The information is intended for researchers,
scientists, and professionals in the field of drug development.

Chemical Structure and Properties

YM158 is a synthetic molecule designed to selectively interact with key receptors involved in
inflammatory and allergic responses. Its chemical identity and physical characteristics are
summarized below.

Chemical Identifiers

e |[UPAC Name: 3-[(4-tert-butyl-1,3-thiazol-2-yl)methoxy]-N-[5-[3-[(4-
chlorophenyl)sulfonyl]propyl]-2-(1H-tetrazol-5-ylmethoxy)phenyllbenzamide

e SMILES:CC(C)(C)clcsc(COc2cccec(c2)C(=0)Nc3cc(CCCS(=0)
(=0)c4ccc(ccd)Clcecc30Cc5[nHINNN5)N1[1]

e InChl Key:ZEZUDOUQZAREDI-UHFFFAOYSA-N[1]

Physicochemical Properties
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Property Value Source
Molecular Formula C32H33CIN6O5S2 [1]
Molecular Weight 681.23 g/mol [1]

CAS Number 179102-65-9 [2]
Stereochemistry Achiral

Melting Point Not available

Boiling Point Not available

Solubility Not available

Mechanism of Action and Signhaling Pathways

YM158 functions as a competitive antagonist at two distinct G-protein coupled receptors
(GPCRs): the cysteinyl leukotriene receptor 1 (CysLT1R), which is the receptor for LTD4, and
the thromboxane A2 receptor (TP). By blocking these receptors, YM158 inhibits downstream
signaling cascades that are crucial in the pathophysiology of asthma and other inflammatory
conditions.

Leukotriene D4 (LTD4) Receptor Signaling Pathway

LTD4 binding to the CysLT1 receptor primarily activates Gq proteins, leading to the activation of
Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into
inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca?*)
from the endoplasmic reticulum, and both DAG and elevated intracellular Ca2* activate Protein
Kinase C (PKC), culminating in physiological responses such as smooth muscle contraction
and inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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